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Compound of Interest

Compound Name: Fto-IN-10

Cat. No.: B12370325

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubility and preparation of Fto-IN-
10 for use in cell culture experiments. Fto-IN-10 is a potent inhibitor of the human fat mass and
obesity-associated protein (FTO), a demethylase enzyme. It has been shown to induce DNA
damage and autophagic cell death in cancer cell lines.

Chemical Properties and Solubility

Fto-IN-10 is a 1,8-naphthalimide derivative with a molecular weight of 388.42 g/mol . Its
inhibitory concentration (IC50) against the FTO enzyme is 4.5 uM. For effective use in cell-
based assays, it is crucial to prepare a stable stock solution. Due to its hydrophobic nature,
Fto-IN-10 is sparingly soluble in aqueous solutions but can be dissolved in organic solvents.

Table 1: Solubility and Properties of Fto-IN-10
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Property Value Source
Molecular Weight 388.42 g/mol [1112][3]
IC50 (FTO) 4.5 uM [1][21[3]

Solubility in DMSO

=50 mg/mL (128.7 mM)

Solubility in Ethanol

Not explicitly stated, likely
lower than DMSO

Solubility in Water

Insoluble

Note: Specific quantitative solubility data for Fto-IN-10 is not readily available. The solubility in

DMSO is based on data for a structurally similar compound, FTO-IN-1 TFA. Researchers

should perform their own solubility tests.

Experimental Protocols
Preparation of Fto-IN-10 Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution of Fto-IN-10 in dimethyl

sulfoxide (DMSO).

Materials:

Vortex mixer

Procedure:

Fto-IN-10 powder

Microcentrifuge tubes

Calibrated micropipettes

Anhydrous/sterile dimethyl sulfoxide (DMSOQO)

o Calculate the required mass of Fto-IN-10:
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o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 mg/g
» Mass (mg) = 0.010 mol/L x 0.001 L x 388.42 g/mol x 1000 mg/g = 3.88 mg
e Weighing Fto-IN-10:

o Carefully weigh out 3.88 mg of Fto-IN-10 powder and place it in a sterile microcentrifuge
tube.

 Dissolving in DMSO:

o Add 1 mL of anhydrous/sterile DMSO to the microcentrifuge tube containing the Fto-IN-10
powder.

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) may aid in dissolution.

e Storage:

o Aliquot the 10 mM stock solution into smaller volumes (e.g., 20-50 uL) to avoid repeated
freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term storage.
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Experimental Workflow: Fto-IN-10 Stock Solution Preparation

Weigh 3.88 mg
of Fto-IN-10 Powder

.

Add 1 mL of
Anhydrous DMSO

:

Vortex to Dissolve
(Gentle warming if necessary)

l

Aliquot into smaller volumes

l

(Store at -20°C or -80°C)

10 mM Stock Solution Ready
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Proposed Signaling Pathway of Fto-IN-10
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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